Cas no 97399-94-5 (4-(1-Methoxyindol-3-yl)-2-methylbutan-1-ol)
4-(1-Methoxyindol-3-yl)-2-methylbutan-1-ol is a synthetic indole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a methoxy-substituted indole core linked to a branched aliphatic chain, offering versatility in chemical modifications. The compound’s unique scaffold may serve as an intermediate in the synthesis of bioactive molecules, particularly those targeting neurological or plant growth regulatory pathways. Its stability under standard conditions and well-defined reactivity profile make it a valuable candidate for exploratory studies. Researchers may leverage its structural motifs to develop novel analogs with enhanced selectivity or potency in targeted applications. Proper handling and storage are recommended to maintain integrity.
97399-94-5 structure
Product Name:4-(1-Methoxyindol-3-yl)-2-methylbutan-1-ol
CAS No:97399-94-5
MF:C14H19NO2
MW:233.30616402626
CID:806753
PubChem ID:14070748
Update Time:2025-10-17
4-(1-Methoxyindol-3-yl)-2-methylbutan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- Paniculidine B
- (2R)-4-(1-Methoxy-1H-indol-3-yl)-2-methyl-1-butanol
- 1H-Indole-3-butanol,1-methoxy-â
- (betaR)-1-Methoxy-beta-methyl-1H-indole-3-butanol; (+)-2-Methyl-4-(1-methoxyindol-3-yl)-1-butanol
- 4-(1-Methoxyindol-3-yl)-2-methylbutan-1-ol
- (βR)-1-Methoxy-β-methyl-1H-indole-3-butanol (ACI)
- 1H-Indole-3-butanol, 1-methoxy-β-methyl-, (R)- (ZCI)
- (+)-2-Methyl-4-(1-methoxyindol-3-yl)-1-butanol
- (2R)-4-(1-Methoxyindol-3-yl)-2-methylbutan-1-ol
- 97399-94-5
- DTXSID501262957
- (R)-1-Methoxy--methyl-1H-indole-3-butanol; (+)-2-Methyl-4-(1-methoxyindol-3-yl)-1-butanol
- (R)-4-(1-Methoxy-1H-indol-3-yl)-2-methylbutan-1-ol
- (betaR)-1-Methoxy-beta-methyl-1H-indole-3-butanol
- 1H-Indole-3-butanol, 1-methoxy-b-methyl-, (bR)-
- AKOS032962159
- FS-9213
- [ "" ]
- (I(2)R)-1-Methoxy-I(2)-methyl-1H-indole-3-butanol
-
- Inchi： 1S/C14H19NO2/c1-11(10-16)7-8-12-9-15(17-2)14-6-4-3-5-13(12)14/h3-6,9,11,16H,7-8,10H2,1-2H3/t11-/m1/s1
- InChI Key： FGYVMFMFZWJGDY-LLVKDONJSA-N
- SMILES： C(C1=CN(OC)C2C=CC=CC1=2)C[C@@H](C)CO
Computed Properties
- Exact Mass: 233.14200
- Monoisotopic Mass: 233.141578849g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 34.4
- XLogP3: 3.1
Experimental Properties
- Color/Form: Oil
- PSA: 34.39000
- LogP: 2.26070
4-(1-Methoxyindol-3-yl)-2-methylbutan-1-ol Security Information
- Storage Condition：Store at room temperature, 2-8 ℃ is better
4-(1-Methoxyindol-3-yl)-2-methylbutan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN4736-1 mg |
Paniculidine B |
97399-94-5 | 1mg |
￥2355.00 | 2022-04-26 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P77310-5mg |
(2R)-4-(1-Methoxy-1H-indol-3-yl)-2-methyl-1-butanol |
97399-94-5 | 5mg |
¥4640.0 | 2021-09-08 | ||
| TargetMol Chemicals | TN4736-5 mg |
Paniculidine B |
97399-94-5 | 98% | 5mg |
￥ 3,230 | 2023-07-10 | |
| TargetMol Chemicals | TN4736-1 mL * 10 mM (in DMSO) |
Paniculidine B |
97399-94-5 | 98% | 1 mL * 10 mM (in DMSO) |
￥ 3330 | 2023-09-15 | |
| TargetMol Chemicals | TN4736-5mg |
Paniculidine B |
97399-94-5 | 5mg |
￥ 3230 | 2024-07-19 | ||
| A2B Chem LLC | AX16731-1mg |
1H-Indole-3-butanol, 1-methoxy-b-methyl-, (bR)- |
97399-94-5 | > 95% | 1mg |
$423.00 | 2024-07-18 | |
| A2B Chem LLC | AX16731-5mg |
1H-Indole-3-butanol, 1-methoxy-b-methyl-, (bR)- |
97399-94-5 | 98.0% | 5mg |
$577.00 | 2024-07-18 | |
| TargetMol Chemicals | TN4736-1 ml * 10 mm |
Paniculidine B |
97399-94-5 | 1 ml * 10 mm |
￥ 3330 | 2024-07-19 |
4-(1-Methoxyindol-3-yl)-2-methylbutan-1-ol Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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